Cas no 1804837-17-9 (3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1804837-17-9
• MF: C₈H₄F₅NO₄
• MW: 273.113679885864
• CID: 4835058
• Update Time: 2025-05-21

3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H4F5NO4/c9-5(10)4-3(7(16)17)2(1-14-6(4)15)18-8(11,12)13/h1,5H,(H,14,15)(H,16,17)
• InChI Key： KMLQFJOJXFPKIT-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1C(=O)O)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 451
• XLogP3: 1
• Topological Polar Surface Area: 75.6

Additional information on 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid

3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804837-17-9): A Comprehensive Overview

3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804837-17-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including the presence of both difluoromethyl and trifluoromethoxy substituents, exhibits a range of chemical properties that make it a promising candidate for various therapeutic applications.

The molecular structure of this compound consists of a pyridine core, which is a well-documented scaffold in drug discovery, modified with hydroxyl, difluoromethyl, and trifluoromethoxy functional groups. The pyridine ring is known for its ability to interact with biological targets, making it a valuable component in the design of bioactive molecules. The difluoromethyl group, in particular, has been extensively studied for its role in enhancing metabolic stability and binding affinity in drug candidates.

The trifluoromethoxy group adds another layer of complexity to the molecule, contributing to its lipophilicity and electronic properties. These features are crucial for optimizing pharmacokinetic profiles, ensuring that the compound can reach its target site effectively and maintain its activity over time. The hydroxyl group further influences the molecule's solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced biological activity and improved pharmacological properties. Compounds containing difluoromethyl and trifluoromethoxy groups have shown particular promise in the development of antiviral, anticancer, and anti-inflammatory agents. The unique electronic environment created by these fluorine atoms can significantly alter the interactions between the molecule and biological targets, leading to more potent and selective drugs.

The synthesis of 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the complexity of the compound but also demonstrate the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, including those involved in inflammation and cancer progression. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes and receptors, making it a candidate for further development into therapeutic agents. Additionally, its structural features make it amenable to derivatization, allowing researchers to fine-tune its properties for specific applications.

The use of computational modeling and high-throughput screening has accelerated the discovery process for compounds like 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid. These tools enable scientists to predict how the molecule will interact with biological targets and assess its potential efficacy and safety profiles before moving into costly and time-consuming clinical trials. Such advancements are critical for streamlining drug development pipelines and bringing new treatments to market more efficiently.

The regulatory landscape for new pharmaceuticals also plays a significant role in the development of compounds like this one. Ensuring compliance with guidelines set forth by agencies such as the FDA and EMA is essential for advancing a drug candidate through clinical trials and into market approval. Researchers must navigate complex regulatory requirements while conducting their studies to ensure that their findings are valid and actionable.

In conclusion, 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid represents a fascinating example of how structural modifications can lead to novel bioactive molecules with significant therapeutic potential. Its unique combination of functional groups makes it a valuable tool for researchers exploring new frontiers in drug discovery. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play a crucial role in developing innovative treatments for various diseases.